Cas no 1267973-48-7 (6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one)

6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one is a heterocyclic organic compound featuring a quinolinone core with amino and dimethyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dihydroquinolinone framework is particularly useful in constructing biologically active molecules, including potential therapeutic agents. The amino group enhances its versatility in further functionalization, enabling applications in medicinal chemistry and material science. The compound's stability under standard conditions ensures reliable handling and storage. Researchers value it for its role in developing novel compounds with tailored properties, particularly in drug discovery and fine chemical production.
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one structure
1267973-48-7 structure
Product Name:6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
CAS No:1267973-48-7
MF:C11H14N2O
MW:190.241662502289
MDL:MFCD19348076
CID:4778918
Update Time:2025-05-20

6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
    • 6-Amino-1,3-dimethyl-1,2,3,4-tetrahydroquinolin-2-one
    • 3401AJ
    • SB32571
    • MDL: MFCD19348076
    • Inchi: 1S/C11H14N2O/c1-7-5-8-6-9(12)3-4-10(8)13(2)11(7)14/h3-4,6-7H,5,12H2,1-2H3
    • InChI Key: MWWDBUYKDCAUSZ-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CC2C=C(C=CC=2N1C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 241
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.3

6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB538494-100 mg
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one; .
1267973-48-7
100MG
€542.50 2023-04-14
abcr
AB538494-250 mg
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one; .
1267973-48-7
250MG
€857.00 2023-04-14
abcr
AB538494-500 mg
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one; .
1267973-48-7
500MG
€925.40 2022-07-28
abcr
AB538494-1 g
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one; .
1267973-48-7
1g
€1,634.80 2022-07-28
eNovation Chemicals LLC
D971508-100mg
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
1267973-48-7 95%
100mg
$325 2024-07-28
eNovation Chemicals LLC
D971508-250mg
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
1267973-48-7 95%
250mg
$525 2024-07-28
eNovation Chemicals LLC
D971508-500mg
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
1267973-48-7 95%
500mg
$940 2024-07-28
eNovation Chemicals LLC
D971508-1g
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
1267973-48-7 95%
1g
$1545 2024-07-28
eNovation Chemicals LLC
D971508-5g
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
1267973-48-7 95%
5g
$5465 2024-07-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0370-1g
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
1267973-48-7 97%
1g
8463.46CNY 2021-05-08

Additional information on 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one

Introduction to 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one (CAS No. 1267973-48-7)

6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one (CAS No. 1267973-48-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and therapeutic applications. The unique structural features of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one make it an attractive candidate for the development of novel drugs and therapeutic agents.

The chemical structure of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one consists of a quinoline ring system with specific functional groups that contribute to its biological activity. The presence of an amino group at the 6-position and methyl groups at the 1 and 3 positions enhances its solubility and reactivity, making it suitable for various chemical modifications and derivatizations. These modifications can be tailored to optimize the compound's pharmacological properties, such as potency, selectivity, and bioavailability.

Recent studies have highlighted the potential of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and disrupt viral replication processes.

The pharmacokinetic properties of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for sustained therapeutic effects.

To further enhance the therapeutic potential of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one, researchers have explored various drug delivery systems. Nanoparticle-based formulations have been developed to improve the solubility and stability of the compound, thereby enhancing its bioavailability and reducing side effects. These formulations have shown promising results in preclinical studies and are currently being evaluated in clinical trials.

The safety profile of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one has been extensively evaluated in both in vitro and in vivo studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, ongoing safety monitoring is essential to ensure long-term safety and efficacy.

In conclusion, 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one (CAS No. 1267973-48-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.